5-Hydroxyoxindole

• IUPAC Name: 5-hydroxy-1,3-dihydroindol-2-one
• InChI: InChI=1S/C8H7NO2/c10-6-1-2-7-5(3-6)4-8(11)9-7/h1-3,10H,4H2,(H,9,11)
• InChI Key: ZGTUSQAQXWSMDW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)O)NC1=O
• Molecular Formula: C8H7NO2
• DSSTOX Substance ID: DTXSID20187761
• Molecular Weight: 149.15 g/mol
• CAS No.: 3416-18-0

Description

5-Hydroxyoxindole is a chemical compound with the molecular formula C8H7NO2. It is a derivative of oxindole, characterized by the presence of a hydroxyl group at the 5-position of the indole ring.

Scientific Research Applications

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is involved in the study of microbial metabolism and gut microbiota.

Medicine: Research has shown its potential in modulating gut motility and serotonin production.

Industry: It is used in the synthesis of pharmaceuticals and other bioactive compounds.

Mechanism of Action

Target of Action

The primary target of 5-Hydroxyoxindole is the L-type calcium channels located on the colonic smooth muscle cells . These channels play a crucial role in regulating the contractility of the gut, thereby influencing intestinal motility .

Mode of Action

This compound interacts with its target, the L-type calcium channels, by activating them . This activation leads to an acceleration of gut contractility . Moreover, this compound can stimulate a cell line model of intestinal enterochromaffin cells, resulting in a significant increase in serotonin production .

Biochemical Pathways

This compound is produced by a variety of gut bacteria that metabolize the dietary supplement and antidepressant 5-hydroxytryptophan (5-HTP) to this compound via the tryptophanase (TnaA) enzyme . This microbial conversion of dietary or drug substrates into small bioactive molecules represents a regulatory mechanism by which the gut microbiota alters intestinal physiology .

Pharmacokinetics

It is known that oral administration of 5-htp results in the detection of this compound in fecal samples of healthy volunteers, indicating that it is metabolized and excreted . The production of this compound is inhibited upon pH reduction in in vitro studies , suggesting that the compound’s bioavailability may be influenced by the pH of the environment.

Result of Action

The action of this compound results in significant physiological effects. Specifically, it accelerates gut contractility, thereby significantly accelerating the total gut transit time (TGTT) when administered orally in rats . Furthermore, it stimulates the production of serotonin in a cell line model of intestinal enterochromaffin cells .

Action Environment

The action of this compound is influenced by environmental factors. For instance, the production of this compound is inhibited upon pH reduction in in vitro studies , suggesting that the compound’s action, efficacy, and stability may be influenced by the pH of the environment. Additionally, the ability of gut bacteria to metabolize 5-HTP to this compound shows interindividual variation , indicating that the gut microbiota composition may also influence the compound’s action.

Safety and Hazards

If breathed in, move the person into fresh air. If not breathing, give artificial respiration. In case of skin contact, wash off with soap and plenty of water. In case of eye contact, flush eyes with water as a precaution.

Future Directions

The findings support a role for bacterial metabolism in altering gut motility and lay the foundation for microbiota-targeted interventions. The degree of conversion of 5-HTP to 5-HI is highly dependent on the microbial composition and changes in the pH. This could be a potent stimulator of gut contractility both ex vivo and in vivo.

Biochemical Analysis

Biochemical Properties

5-Hydroxyoxindole interacts with several enzymes, proteins, and other biomolecules. It is metabolized by a wide variety of gut bacteria from the dietary supplement and antidepressant 5-hydroxytryptophan (5-HTP) via the tryptophanase (TnaA) enzyme . The production of this compound is inhibited upon pH reduction in in vitro studies .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by accelerating gut contractility via activation of L-type calcium channels located on the colonic smooth muscle cells . Moreover, this compound stimulation of a cell line model of intestinal enterochromaffin cells results in a significant increase in serotonin production .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules and changes in gene expression. It exerts its effects at the molecular level by accelerating gut contractility via activation of L-type calcium channels located on the colonic smooth muscle cells .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. When administered orally in rats, this compound significantly accelerates the total gut transit time

Metabolic Pathways

This compound is involved in the metabolic pathways of the gut microbiota. It is metabolized by a wide variety of gut bacteria from the dietary supplement and antidepressant 5-hydroxytryptophan (5-HTP) via the tryptophanase (TnaA) enzyme .

Preparation Methods

Synthetic Routes and Reaction Conditions: One of the primary methods for synthesizing 5-Hydroxyoxindole involves the Nenitzescu synthesis. This method utilizes calcium iodide as a catalyst to facilitate the cycloaddition reaction between quinones and enamines. The reaction is typically carried out in dichloromethane under reflux conditions .

Industrial Production Methods: While specific industrial production methods for this compound are not extensively documented, the Nenitzescu synthesis provides a scalable route. The use of non-toxic metals and simple work-up procedures makes this method suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions: 5-Hydroxyoxindole undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of quinones.

Reduction: Reduction reactions can convert this compound to its corresponding hydroxyindoline.

Substitution: Electrophilic substitution reactions can occur at the indole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and nitrating agents are employed under acidic or basic conditions.

Major Products:

Oxidation: Quinones.

Reduction: Hydroxyindoline.

Substitution: Halogenated or nitrated derivatives of this compound.

Comparison with Similar Compounds

5-Hydroxyindole: Shares a similar structure but lacks the oxindole moiety.

Indole: The parent compound of 5-Hydroxyoxindole, lacking the hydroxyl group.

Oxindole: Lacks the hydroxyl group at the 5-position.

Uniqueness: this compound is unique due to its combined structural features of both indole and oxindole, along with the presence of a hydroxyl group. This unique structure imparts distinct biological activities and chemical reactivity compared to its analogs .

Synthesis routes and methods I

Procedure details

An oven-dried flask was charged with BBr3.SMe2 (2.80 g, 9.20 mmol) and 1,2-dichloroethane (15 mL). 5-Methoxyindolin-2-one (0.30 g, 1.84 mmol) was then added and the mixture was heated to reflux for 18 hours. The reaction was then cooled to room temperature and quenched with MeOH (1.0 mL). The mixture was then extracted into EtOAc washing with brine (3×). The organic layer was dried over MgSO4, filtered and the solvent removed in vacuo; the resulting residue was then purified by column chromatography (silica gel, 94:6 to 92:8, CH2Cl2/MeOH) to give 144 mg, 53% of a beige powder. MS ESI 149.9 [M+H]+, calcd for [C8H7NO2+H]+ 150.06

Synthesis routes and methods II

Procedure details

2-chloro-N-(4-methoxyphenyl)-acetamide (10 g) and Anhydrous aluminum trichloride (17 g) was heated to 120° C. for 15 minutes and then heated to 240° C. for 1 hour. The reaction was cooled to room temperature and quenched with ice water and Concentrate hydrochloride acid, and extracted with ethyl acetate (5×). Organic layers combined and dried over magnesium sulfate, filtered and concentrated in vacuo. The crude solid was flash chromatography (silica, ethyl acetate) to give product.